
Personal protective equipment for handling Pr
104

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pr 104

Cat. No.: B1678026 Get Quote

Essential Safety Protocols for Handling PR-104
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling of PR-104, a

potent hypoxia-activated prodrug of a nitrogen mustard.[1] Due to its cytotoxic nature,

adherence to these protocols is imperative to ensure personnel safety, prevent environmental

contamination, and maintain regulatory compliance. PR-104 and its active metabolites are DNA

cross-linking agents, which are classified as hazardous substances.[1][2][3]

Personal Protective Equipment (PPE)
The primary defense against exposure to PR-104 is the consistent and correct use of

appropriate Personal Protective Equipment (PPE). A risk assessment should be conducted for

all planned work. The following table summarizes the minimum required PPE for various

laboratory operations involving PR-104.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1678026?utm_src=pdf-interest
https://en.wikipedia.org/wiki/PR-104
https://en.wikipedia.org/wiki/PR-104
https://www.medchemexpress.com/pr-104a.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4486227/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Storage

Safety glasses

with side shields

Single pair of

chemotherapy-

rated nitrile or

neoprene gloves

Laboratory coat
Not generally

required

Weighing (Solid)
Chemical splash

goggles

Double-gloving

with

chemotherapy-

rated nitrile or

neoprene gloves

Disposable solid-

front gown with

tight-fitting cuffs

NIOSH-approved

N95 or higher

respirator within

a certified

chemical fume

hood or glove

box

Dissolution (in

solvent)

Chemical splash

goggles

Double-gloving

with

chemotherapy-

rated nitrile or

neoprene gloves

Disposable solid-

front gown with

tight-fitting cuffs

Required if not

performed in a

certified chemical

fume hood

In Vitro

Experiments

Safety glasses

with side shields

Chemotherapy-

rated nitrile or

neoprene gloves

Laboratory coat

Not generally

required if

handled in

solution within a

biosafety cabinet

In Vivo

Experiments

Chemical splash

goggles

Double-gloving

with

chemotherapy-

rated nitrile or

neoprene gloves

Disposable solid-

front gown with

tight-fitting cuffs

Required for

procedures with

a potential for

aerosolization

Waste Disposal
Chemical splash

goggles

Double-gloving

with

chemotherapy-

rated nitrile or

neoprene gloves

Laboratory coat

Required if

handling solid

waste outside of

a fume hood
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Spill Cleanup

Chemical splash

goggles and face

shield

Double-gloving

with heavy-duty,

chemical-

resistant gloves

(e.g., butyl

rubber)

Chemical-

resistant apron

or coveralls

NIOSH-approved

respirator with

appropriate

cartridges

Experimental Protocols: Safe Handling of PR-104
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear a lab coat and a single pair of chemotherapy-rated gloves when handling the sealed

container.

Store PR-104 in a designated, locked, and well-ventilated area, segregated from

incompatible materials.

The storage area should be clearly labeled with a "Cytotoxic Agent" warning sign.

2. Weighing the Solid Compound:

Crucial: All weighing of solid PR-104 must be performed in a certified chemical fume hood or

a glove box to minimize the risk of inhalation.

Don the appropriate PPE as specified in the table, including double gloves and a respirator.

Use dedicated weighing tools (e.g., spatulas, weigh paper).

After weighing, carefully clean the balance and the surrounding area with a suitable

deactivating solution, followed by a standard cleaning agent.

3. Dissolution:

Conduct all dissolution procedures within a certified chemical fume hood.
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Slowly add the solvent to the vial containing the pre-weighed PR-104 to prevent splashing.

Securely cap the vial before vortexing or sonicating to ensure complete dissolution.

4. Use in Experiments:

When handling solutions of PR-104, always wear the minimum required PPE.

Avoid the creation of aerosols.

For in vivo studies, administer the compound in a well-ventilated area and treat all animal

waste as potentially contaminated for a designated period post-administration.

5. Decontamination and Disposal:

All disposable materials that have come into contact with PR-104 (e.g., pipette tips, tubes,

gloves, gowns) must be disposed of as cytotoxic waste.[4][5]

Cytotoxic waste should be placed in clearly labeled, leak-proof, and puncture-resistant

containers, often color-coded purple.[5]

Decontaminate all non-disposable equipment with an appropriate and validated deactivating

solution.

The final disposal method for cytotoxic waste is typically high-temperature incineration.[6][7]

Follow all institutional, local, and national regulations for hazardous waste disposal.[4][5][7]

Signaling Pathways and Experimental Workflows
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Start: Handling PR-104

Assess Task-Specific Hazards
(e.g., aerosolization, splash risk)

Select Base PPE:
- Lab Coat

- Safety Glasses
- Single Nitrile Gloves

High Concentration or
Solid Compound?

Risk of Aerosol
Generation?

No

Upgrade PPE:
- Double Gloves

- Disposable Gown
- Chemical Goggles

Yes

Risk of Splash?

No
Add NIOSH-approved

Respirator

Yes

Add Face Shield

Yes

Final PPE Assembled

No

Proceed with Task

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE when handling PR-104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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